Cas no 692745-50-9 (N-(2,5-Dimethylphenyl)-4-hydroxybenzamide)
N-(2,5-Dimethylphenyl)-4-hydroxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,5-dimethylphenyl)-4-hydroxybenzamide
- N-(2,5-Dimethylphenyl)-4-hydroxybenzamide
-
- Inchi: 1S/C15H15NO2/c1-10-3-4-11(2)14(9-10)16-15(18)12-5-7-13(17)8-6-12/h3-9,17H,1-2H3,(H,16,18)
- InChI Key: KDBQWFGRLYZABP-UHFFFAOYSA-N
- SMILES: C(NC1=CC(C)=CC=C1C)(=O)C1=CC=C(O)C=C1
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 337.7±42.0 °C at 760 mmHg
- Flash Point: 158.0±27.9 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
N-(2,5-Dimethylphenyl)-4-hydroxybenzamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(2,5-Dimethylphenyl)-4-hydroxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D462913-10mg |
N-(2,5-Dimethylphenyl)-4-hydroxybenzamide |
692745-50-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D462913-50mg |
N-(2,5-Dimethylphenyl)-4-hydroxybenzamide |
692745-50-9 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D462913-100mg |
N-(2,5-Dimethylphenyl)-4-hydroxybenzamide |
692745-50-9 | 100mg |
$ 115.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1536871-1g |
N-(2,5-dimethylphenyl)-4-hydroxybenzamide |
692745-50-9 | 98% | 1g |
¥3094.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1536871-5g |
N-(2,5-dimethylphenyl)-4-hydroxybenzamide |
692745-50-9 | 98% | 5g |
¥9792.00 | 2024-05-03 |
N-(2,5-Dimethylphenyl)-4-hydroxybenzamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on N-(2,5-Dimethylphenyl)-4-hydroxybenzamide
N-(2,5-Dimethylphenyl)-4-hydroxybenzamide: A Comprehensive Overview
N-(2,5-Dimethylphenyl)-4-hydroxybenzamide, also known by its CAS number 692745-50-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzamide core with a hydroxyl group at the 4-position and a substituent at the 2,5-dimethylphenyl group, which contributes to its distinctive chemical profile.
Recent studies have highlighted the importance of N-(2,5-Dimethylphenyl)-4-hydroxybenzamide in the context of bioactive compounds. Researchers have explored its role as a potential modulator of cellular signaling pathways, particularly in the realm of cancer biology. The compound has been shown to exhibit selective activity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.
The synthesis of N-(2,5-Dimethylphenyl)-4-hydroxybenzamide involves a multi-step process that includes nucleophilic acyl substitution and aromatic substitution reactions. The optimization of these steps has been a focus of recent research, with scientists aiming to improve yield and purity while maintaining the compound's bioactivity. These advancements have not only enhanced the scalability of production but also paved the way for further exploration of its therapeutic potential.
In terms of physical properties, N-(2,5-Dimethylphenyl)-4-hydroxybenzamide is characterized by its melting point, solubility, and stability under various conditions. These properties are critical for determining its suitability in different pharmaceutical formulations. For instance, its solubility profile has been optimized through structural modifications, which could enhance its bioavailability when administered as a drug.
The biological activity of this compound has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its ability to inhibit key enzymes and receptors involved in disease progression. For example, it has shown promise as an inhibitor of certain kinases that play a role in oncogenesis. These findings underscore its potential as a therapeutic agent in oncology and other therapeutic areas.
Moreover, the compound's safety profile has been evaluated in animal models, providing insights into its toxicity and pharmacokinetics. These studies are essential for advancing the compound into clinical trials and ensuring its safe use in humans. The results so far indicate that it has a favorable safety profile at therapeutic doses, although further research is needed to confirm these findings.
In conclusion, N-(2,5-Dimethylphenyl)-4-hydroxybenzamide represents a promising candidate for drug development due to its unique chemical structure and biological activity. Its potential applications span across various therapeutic areas, particularly oncology. As research continues to unravel its mechanisms of action and optimize its properties, this compound holds great promise for contributing to the advancement of medicine.
692745-50-9 (N-(2,5-Dimethylphenyl)-4-hydroxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)